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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing
the thermal annealing temperature of PTB7-Th based bulk heterojunction (BHJ) solar cells.

Frequently Asked Questions (FAQS)

Q1: What is the primary purpose of thermal annealing the PTB7-Th:PC71BM active layer?

Al: Thermal annealing is a post-processing step used to optimize the nanoscale morphology of
the PTB7-Th:PC71BM blend. An appropriate annealing temperature can improve the phase
separation between the donor (PTB7-Th) and acceptor (PC71BM), enhance the crystallinity of
the polymer, and facilitate more efficient charge transport and extraction, ultimately leading to
higher power conversion efficiency (PCE).

Q2: What is the typical optimal annealing temperature range for PTB7-Th:PC71BM solar cells?

A2: The optimal annealing temperature for PTB7-Th:PC71BM devices is typically found to be
in the range of 70°C to 90°C. The exact optimal temperature can vary depending on other
processing parameters such as the solvent system used, the active layer thickness, and the
specific device architecture.
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Q3: Why does the power conversion efficiency (PCE) of my PTB7-Th:PC71BM device
decrease at high annealing temperatures (e.g., above 110°C)?

A3: High annealing temperatures (e.g., 140°C - 150°C) can lead to a significant drop in PCE
due to morphological instability.[1] This is primarily caused by excessive phase separation and
aggregation of the fullerene acceptor (PC71BM), which disrupts the finely interpenetrating
network required for efficient exciton dissociation and charge transport.[1] This can lead to a
decrease in the short-circuit current (Jsc) and fill factor (FF).

Q4: Can | use other post-processing techniques besides thermal annealing?

A4: Yes, other techniques like solvent vapor annealing (SVA) can also be effective in optimizing
the morphology of the active layer.[2] Sometimes, a combination of thermal and solvent vapor
annealing is used to achieve high performance.

Q5: How does annealing affect the different photovoltaic parameters (Voc, Jsc, FF, PCE)?

A5: Annealing up to an optimal temperature generally leads to an increase in Jsc and FF,
resulting in a higher PCE. The open-circuit voltage (Voc) is typically less affected by annealing
temperature. However, annealing above the optimal temperature will cause a decrease in Jsc
and FF, and consequently a lower PCE.

Troubleshooting Guide
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Problem

Possible Cause

Suggested Solution

Low Power Conversion
Efficiency (PCE) after

annealing.

The annealing temperature
was too high, causing
excessive phase separation

and morphological instability.

Systematically decrease the
annealing temperature. An
optimal range is often between
70°C and 90°C.

Significant decrease in Short-
Circuit Current (Jsc) and Fill
Factor (FF).

The active layer morphology
has become too coarse,
hindering charge transport and

increasing recombination.

Reduce the annealing
temperature and/or annealing
time to prevent large-scale
aggregation of the fullerene

domains.

Inconsistent results between

devices.

Non-uniform heating across
the substrate or variations in

the active layer thickness.

Ensure the hotplate provides
uniform temperature
distribution. Control the spin
coating parameters to achieve
a consistent active layer
thickness.

No improvement in

performance after annealing.

The as-cast morphology is
already near-optimal, or the
annealing temperature is too
low to induce significant

morphological changes.

Try a slightly higher annealing
temperature, but do not
exceed 110°C. Also, consider
that for some specific
formulations or solvent
systems, thermal annealing
may not be the most effective

optimization strategy.[3]

Data Presentation

Table 1: Photovoltaic Performance of PTB7-Th:PC71BM Solar Cells at Different Annealing

Temperatures.
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Annealing
Temperature Voc (V) Jsc (mA/cm?) FF (%) PCE (%)
(°C)
Without
) 0.75 16.21 63.29 7.69
Annealing
70 0.75 17.58 62.03 8.18
90 0.75 18.10 60.97 8.28
110 0.75 16.52 59.81 7.41
140 0.75 15.23 57.65 6.58

Data synthesized from "Charge transport and extraction of PTB7:PC71BM organic solar cells:
effect of film thickness and thermal-annealing”, Physical Chemistry Chemical Physics, 2019,
21,19178-19185.[4]

Experimental Protocols

Standard Fabrication Protocol for a PTB7-Th:PC71BM
Solar Cell

This protocol outlines the fabrication of a conventional architecture device
(ITO/PEDOT:PSS/PTB7-Th:PC71BM/Ca/Al).

¢ Substrate Cleaning:

o Sequentially sonicate patterned ITO-coated glass substrates in detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun.
o Treat the substrates with UV-ozone for 15 minutes immediately before use.

e Hole Transport Layer (HTL) Deposition:
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o Spin-coat a filtered PEDOT:PSS solution onto the ITO substrate at 4000 rpm for 40
seconds.

o Anneal the PEDOT:PSS layer at 140°C for 15 minutes in air.

o Transfer the substrates into a nitrogen-filled glovebox.

e Active Layer Preparation and Deposition:

o Prepare a blend solution of PTB7-Th and PC71BM (e.g., in a 1:1.5 weight ratio) in a
suitable solvent like chlorobenzene with an additive such as 1,8-diiodooctane (DIO) (e.g.,
3% by volume). The total concentration is typically around 25 mg/mL.

o Stir the solution overnight at a slightly elevated temperature (e.g., 40-50°C) inside the
glovebox.

o Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed should be
adjusted to achieve the desired thickness (typically 90-110 nm).

o Cathode Deposition:

o Thermally evaporate Calcium (Ca, ~20 nm) and then Aluminum (Al, ~60-100 nm) onto the
active layer through a shadow mask under high vacuum (e.g., < 2 x 10~° Torr). The device
active area is defined by the overlap of the ITO anode and the metal cathode.

Protocol for Optimizing Annealing Temperature

» Fabricate a batch of devices following the standard protocol up to the active layer deposition
step.

» Divide the batch into several groups. One group will be the "unannealed" control.

o For the other groups, anneal the active layer on a calibrated hotplate inside the glovebox at
different temperatures (e.g., 70°C, 90°C, 110°C, 140°C) for a fixed time (e.g., 10 minutes).

» After annealing, allow the substrates to cool down to room temperature.

e Proceed with the cathode deposition for all groups.
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o Characterize the photovoltaic performance of all devices under simulated AM 1.5G
illumination (100 mW/cm2).

e Analyze the data (Voc, Jsc, FF, PCE) to determine the optimal annealing temperature.

Visualizations
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Caption: Experimental workflow for fabricating and testing PTB7-Th:PC71BM solar cells.
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Start:
Low PCE after Annealing

Was the annealing
temperature > 110°C?

Yes No

High T likely caused
excessive phase separation.

Yes

Are Jsc and FF
specifically low?

Indicates poor morphology,
hindered charge transport.

No

Are results
inconsistent?

Solution:

Reduce annealing temp. Yes
(try 70-90°C).

Possible non-uniform
heating or film thickness.

Solution:
Reduce annealing time
and/or temperature.

Solution:

Verify hotplate uniformity.
Optimize spin-coating.

Re-test Device

Click to download full resolution via product page

Caption: Troubleshooting flowchart for low PCE in annealed PTB7-Th devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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